molecular formula C8H6FNS B6252030 4-fluoro-2-(methylsulfanyl)benzonitrile CAS No. 410545-57-2

4-fluoro-2-(methylsulfanyl)benzonitrile

Cat. No. B6252030
CAS RN: 410545-57-2
M. Wt: 167.2
InChI Key:
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Description

“4-fluoro-2-(methylsulfanyl)benzonitrile” is a chemical compound . It is a fluorinated benzonitrile building block used as an intermediate for the preparation of APIs and TADF emitters . It is also used as an organic intermediate and pharmaceutical intermediate .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-fluoro-2-(methylsulfanyl)benzonitrile involves the introduction of a fluorine atom and a methylsulfanyl group onto a benzonitrile ring.", "Starting Materials": [ "4-nitrobenzonitrile", "methyl mercaptan", "potassium fluoride", "copper(I) iodide", "copper(II) sulfate", "sodium borohydride", "sodium hydroxide", "acetic acid", "ethanol", "water" ], "Reaction": [ "Step 1: Reduction of 4-nitrobenzonitrile to 4-aminobenzonitrile using sodium borohydride in ethanol and water.", "Step 2: Diazotization of 4-aminobenzonitrile using sodium nitrite and hydrochloric acid to form 4-nitroso-benzonitrile.", "Step 3: Fluorination of 4-nitroso-benzonitrile using potassium fluoride and copper(I) iodide in acetic acid to form 4-fluoro-2-nitrobenzonitrile.", "Step 4: Reduction of 4-fluoro-2-nitrobenzonitrile to 4-fluoro-2-aminobenzonitrile using sodium borohydride in ethanol and water.", "Step 5: Methylation of 4-fluoro-2-aminobenzonitrile using methyl mercaptan and copper(II) sulfate in sodium hydroxide solution to form 4-fluoro-2-(methylsulfanyl)benzonitrile." ] }

CAS RN

410545-57-2

Product Name

4-fluoro-2-(methylsulfanyl)benzonitrile

Molecular Formula

C8H6FNS

Molecular Weight

167.2

Purity

95

Origin of Product

United States

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